Cas no 64567-09-5 (Naphthalene, 1-iodo-3-nitro-)

• Product name: Naphthalene, 1-iodo-3-nitro-
• CAS No: 64567-09-5
• MF: C₁₀H₆INO₂
• MW: 299.06414
• CID: 422707
• PubChem ID: 15321945

Naphthalene, 1-iodo-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-iodo-3-nitro-
• 1-iodo-3-nitronaphthalene
• DTXSID50571437
• FT-0713881
• 64567-09-5

• Inchi： InChI=1S/C10H6INO2/c11-10-6-8(12(13)14)5-7-3-1-2-4-9(7)10/h1-6H
• InChI Key： ISIJKNKUKJRNRK-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C(C=C2I)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.94388
• Monoisotopic Mass: 298.94433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 43.14